rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans
Overview
Description
Rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans (TFMPHCl) is a chiral organic compound that has recently been studied for its potential applications in a wide range of scientific research. TFMPHCl is a member of the piperidine family of compounds, which are characterized by their six-membered nitrogen-containing heterocycles. This compound is used in various research applications due to its unique properties, such as its high solubility in both organic and aqueous solvents, its stability, and its ability to form stable complexes with other molecules.
Scientific Research Applications
Rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans has been studied for its potential applications in a wide range of scientific research. It has been used as a chiral ligand in asymmetric catalysis, as a catalyst in organic synthesis, and as a reagent in the synthesis of pharmaceuticals. It has also been used as a chiral selector in chiral chromatography and in the synthesis of chiral drugs. Additionally, this compound has been studied for its potential applications in the field of biotechnology, such as its ability to be used as a chiral selector in protein purification and as a chiral selector in enzyme-catalyzed reactions.
Mechanism of Action
Rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans acts as a chiral ligand in asymmetric catalysis by binding to the substrate molecule and inducing a chiral environment. This chiral environment allows for the preferential formation of one enantiomer over the other, thus allowing for the synthesis of enantiomerically pure compounds. Additionally, this compound has been shown to bind to proteins and enzymes, thus allowing for the selective binding of one enantiomer over the other.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to be non-toxic and non-irritating, and has been found to have no adverse effects on the human body. Additionally, this compound has been shown to have no mutagenic or carcinogenic effects.
Advantages and Limitations for Lab Experiments
The main advantage of using rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans in the laboratory is its high solubility in both organic and aqueous solvents, which makes it ideal for use in a wide range of experiments. Additionally, its ability to form stable complexes with other molecules makes it a useful tool for the synthesis of enantiomerically pure compounds. However, this compound is not as stable as some other chiral ligands, and it can be difficult to obtain in large quantities.
Future Directions
One potential future direction for rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans is its potential use in the development of new chiral drugs. Additionally, this compound could be used in the development of new chiral ligands for asymmetric catalysis, as well as in the development of new chiral selectors for chromatography and protein purification. Furthermore, this compound could be used in the development of new enzymes and proteins, as well as in the development of new biocatalysts. Finally, this compound could be used in the development of new materials, such as chiral polymers and chiral nanomaterials.
Synthesis Methods
Rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans can be synthesized via a two-step process. The first step involves the reaction of 3-chloropiperidine with trifluoroacetic anhydride in the presence of a base to form the trifluoromethylpiperidine intermediate. The second step involves the reaction of the intermediate with hydrochloric acid to form the desired this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid hydrochloride, trans involves the following steps: protection of the amine group, alkylation of the protected amine, deprotection of the amine, and finally, hydrochloride salt formation.", "Starting Materials": [ "3,5-dihydroxypiperidine", "trifluoromethylacetic acid", "di-tert-butyl dicarbonate", "potassium carbonate", "methyl iodide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Protection of the amine group using di-tert-butyl dicarbonate in the presence of potassium carbonate and ethanol", "Alkylation of the protected amine with methyl iodide to form N-Boc-5-(methylamino)-3-piperidone", "Deprotection of the amine using hydrochloric acid to form 5-(methylamino)-3-piperidone", "Reaction of 5-(methylamino)-3-piperidone with trifluoromethylacetic acid to form rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid", "Formation of the hydrochloride salt by reacting rac-(3R,5R)-5-(trifluoromethyl)piperidine-3-carboxylic acid with hydrochloric acid" ] } | |
CAS RN |
2567489-27-2 |
Molecular Formula |
C7H11ClF3NO2 |
Molecular Weight |
233.6 |
Purity |
95 |
Origin of Product |
United States |
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